Pharmacuetical Impurity Standards
  • 2-Phenylbutyric Acid
    2-Phenylbutyric Acid
    • Cat. No.:
    • B028003
    • CAS No.:
    • 90-27-7
    • Molecular Formula:
    • C10H12O2
    • Molecular Weight:
    • 164.20 g/mol
    Description
    2-phenylbutyric acid is a monocarboxylic acid that is butyric acid substituted by a phenyl group at position 2. It has a role as a human xenobiotic metabolite. It is a monocarboxylic acid and a member of benzene...
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  • Benzothiazole
    Benzothiazole
    • Cat. No.:
    • B030560
    • CAS No.:
    • 95-16-9
    • Molecular Formula:
    • C7H5NS
    • Molecular Weight:
    • 135.19 g/mol
    Description
    Benzothiazole is an organic heterobicyclic compound that is a fusion product between benzene and thiazole. The parent of the class of benzothiazoles. It has a role as a plant metabolite, a xenobiotic and an envi...
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  • Bedaquiline
    Bedaquiline
    • Cat. No.:
    • B032110
    • CAS No.:
    • 654653-93-7
    • Molecular Formula:
    • C32H31BrN2O2
    • Molecular Weight:
    • 555.5 g/mol
    Description
    Bedaquiline is a quinoline-based antimycobacterial drug used (as its fumarate salt) for the treatment of pulmonary multi-drug resistant tuberculosis by inhibition of ATP synthase, an enzyme essential for the rep...
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  • Oxypurinol
    Oxypurinol
    • Cat. No.:
    • B062819
    • CAS No.:
    • 187486-06-2
    • Molecular Formula:
    • C5H4N4O2
    • Molecular Weight:
    • 152.11 g/mol
    Description
    Alloxanthine is a pyrazolopyrimidine that is 4,5,6,7-tetrahydro-H-pyrazolo[3,4-d]pyrimidine substituted by oxo groups at positions 4 and 6. It has a role as an EC 1.17.3.2 (xanthine oxidase) inhibitor and a drug...
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  • DL-alpha-Tocopherol
    DL-alpha-Tocopherol
    • Cat. No.:
    • B1666904
    • CAS No.:
    • 59-02-9
    • Molecular Formula:
    • C29H50O2
    • Molecular Weight:
    • 430.7 g/mol
    Description
    2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-ol is a tocopherol.
    DL-alpha-Tocopherol has been reported in Albifimbria verrucaria, Sida acuta, and other organisms with data av...
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  • Carnosine
    Carnosine
    • Cat. No.:
    • B1668453
    • CAS No.:
    • 305-84-0
    • Molecular Formula:
    • C9H14N4O3
    • Molecular Weight:
    • 226.23 g/mol
    Description
    Carnosine is a dipeptide that is the N-(beta-alanyl) derivative of L-histidine. It has a role as an anticonvulsant, an antioxidant, an antineoplastic agent, a human metabolite, a Daphnia magna metabolite, a mous...
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  • Levodopa
    Levodopa
    • Cat. No.:
    • B1675098
    • CAS No.:
    • 59-92-7
    • Molecular Formula:
    • C9H11NO4
    • Molecular Weight:
    • 197.19 g/mol
    Description
    Levodopa can cause developmental toxicity according to state or federal government labeling requirements.
    L-dopa is an optically active form of dopa having L-configuration. Used to treat the stiffness, tremor...
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  • Propylparaben
    Propylparaben
    • Cat. No.:
    • B1679720
    • CAS No.:
    • 94-13-3
    • Molecular Formula:
    • C10H12O3
    • Molecular Weight:
    • 180.20 g/mol
    Description
    Propyl-4-hydroxybenzoate appears as colorless crystals or white powder or chunky white solid. Melting point 95-98 °C. Odorless or faint aromatic odor. Low toxicity, Tasteless (numbs the tongue). pH: 6.5-7.0 (sli...
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  • Simvastatin
    Simvastatin
    • Cat. No.:
    • B1681759
    • CAS No.:
    • 79902-63-9
    • Molecular Formula:
    • C25H38O5
    • Molecular Weight:
    • 418.6 g/mol
    Description
    Simvastatin is a HMG-CoA Reductase Inhibitor. The mechanism of action of simvastatin is as a Hydroxymethylglutaryl-CoA Reductase Inhibitor.
    Simvastatin is a commonly used cholesterol lowering agent (statin) that is associated with mild, asymptomatic and self-limited serum aminotransferase elevations during therapy, and rarely with clinically apparent acute liver injury.
    Simvastatin has been reported in Aspergillus udagawae with data available.
    Simvastatin is a lipid-lowering agent derived synthetically from a fermentation product of the fungus Aspergillus terreus. Hydrolyzed in vivo to an active metabolite, simvastatin competitively inhibits hepatic hydroxymethyl-glutaryl coenzyme A (HMG-CoA) reductase, the enzyme which catalyzes the conversion of HMG-CoA to mevalonate, a key step in cholesterol synthesis. This agent lowers plasma cholesterol and lipoprotein levels, and modulates immune responses by suppressing MHC II (major histocompatibility complex II) on interferon gamma-stimulated, antigen-presenting cells such as human vascular endothelial cells. (NCI04)
    SIMVASTATIN is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1991 and has 10 approved and 97 investigational indications.
    Simvastatin is a lipid-lowering agent that is derived synthetically from the fermentation of Aspergillus terreus. It is a potent competitive inhibitor of 3-hydroxy-3-methylglutaryl coenzyme A reductase (hydroxymethylglutaryl COA reductases), which is the rate-limiting enzyme in cholesterol biosynthesis. It may also interfere with steroid hormone production. Due to the induction of hepatic LDL receptors, it increases breakdown of LDL cholesterol.
    A derivative of LOVASTATIN and potent competitive inhibitor of 3-hydroxy-3-methylglutaryl coenzyme A reductase (HYDROXYMETHYLGLUTARYL COA REDUCTASES), which is the rate-limiting enzyme in cholesterol biosynthesis. It may also interfere with steroid hormone production. Due to the induction of hepatic LDL RECEPTORS, it increases breakdown of LDL CHOLESTEROL.
    See also: Lovastatin (broader);  Rosuvastatin Calcium (related);  Tenivastatin (has active moiety) ... View More ..."> Simvastatin is a member of the class of hexahydronaphthalenes that is lovastatin in which the 2-methylbutyrate ester moiety has been replaced by a 2,2-dimethylbutyrate ester group. It is used as a cholesterol-lo...
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  • DL-alpha-Tocopherol
    DL-alpha-Tocopherol
    • Cat. No.:
    • B3421016
    • CAS No.:
    • 2074-53-5
    • Molecular Formula:
    • C29H50O2
    • Molecular Weight:
    • 430.7 g/mol
    Description
    2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-ol is a tocopherol.
    DL-alpha-Tocopherol has been reported in Albifimbria verrucaria, Sida acuta, and other organisms with data av...
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